Cas no 320419-43-0 (Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate)

• Product name: Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate
• CAS No: 320419-43-0
• MDL: MFCD00141142
• CID: 4645649

Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[(4-CHLOROPHENYL)SULFANYL]-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLATE
• 3-Pyridazinecarboxylic acid, 4-[(4-chlorophenyl)thio]-1,6-dihydro-6-oxo-1-phenyl-, methyl ester
• Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate

• MDL： MFCD00141142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate

Comprehensive Overview of Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate (CAS No. 320419-43-0)

Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate (CAS No. 320419-43-0) is a specialized pyridazine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfanyl and ester functional groups, has garnered attention for its potential as a bioactive intermediate in drug discovery. Its molecular structure, featuring a chlorophenyl moiety, enhances its reactivity and utility in synthetic chemistry.

The growing demand for heterocyclic compounds like Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate is driven by their versatility in designing small-molecule inhibitors and crop protection agents. Researchers are particularly interested in its role as a scaffold for developing novel therapeutics targeting inflammatory and metabolic disorders. Its CAS No. 320419-43-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

One of the key advantages of this compound lies in its structural modularity, allowing for facile derivatization to optimize pharmacokinetic properties. Recent studies highlight its potential in kinase inhibition, a hot topic in oncology research. The 4-chlorophenyl group contributes to enhanced lipophilicity, improving membrane permeability—a critical factor in drug development. These attributes make it a valuable candidate for high-throughput screening programs.

From an industrial perspective, Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate is synthesized via Pd-catalyzed cross-coupling reactions, a method aligned with green chemistry principles. Its CAS No. 320419-43-0 is often associated with patents exploring antifungal and antibacterial applications, addressing global concerns about antimicrobial resistance (AMR).

In agrochemistry, this compound’s pyridazine core demonstrates herbicidal activity, making it a subject of interest for sustainable agriculture solutions. The integration of computational modeling has accelerated the optimization of its structure-activity relationships (SAR), reducing R&D timelines. Such advancements align with the industry’s shift toward precision farming technologies.

Market analysts note increasing investments in custom synthesis of Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate, particularly in Asia-Pacific regions. Its CAS No. 320419-43-0 is cataloged by major chemical suppliers, emphasizing its commercial viability. Regulatory compliance, including REACH and GMP standards, ensures its safe handling in research settings.

Future directions for this compound include exploring its synergistic effects with existing drugs and expanding its utility in material science, such as organic semiconductors. As the scientific community prioritizes AI-driven drug discovery, compounds like Methyl 4-(4-chlorophenyl)sulfanyl-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate will remain pivotal in bridging chemical space and biological targets.